Cas no 655227-03-5 (Phenol, 5-methyl-2-[(trifluoromethyl)sulfinyl]-)

• Product Name: Phenol, 5-methyl-2-[(trifluoromethyl)sulfinyl]-
• CAS No: 655227-03-5
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 1688944
• Update Time: 2024-09-03

Phenol, 5-methyl-2-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-methyl-2-[(trifluoromethyl)sulfinyl]-

• Inchi： 1S/C8H7F3O2S/c1-5-2-3-7(6(12)4-5)14(13)8(9,10)11/h2-4,12H,1H3
• InChI Key： TYFZCVJDVUNGDY-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=CC=C1S(C(F)(F)F)=O

Computed Properties

• Exact Mass: 224.01191

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Melting Point: 117.2 °C
• Boiling Point: 278.5±40.0 °C(Predicted)
• PSA: 37.3
• pka: 6.72±0.35(Predicted)